3-Chloro-5-(trifluoromethyl)pyridine-2-thiol
Overview
Description
3-Chloro-5-(trifluoromethyl)pyridine-2-thiol is a unique chemical compound. It may be used to synthesize 5-trifluoromethylpyridine-2-sulfonyl chloride by reacting with chlorine gas in HCl solution . It’s also reported as an intermediate of herbicide .
Molecular Structure Analysis
The molecular formula of 3-Chloro-5-(trifluoromethyl)pyridine-2-thiol is C6H3ClF3NS, and its molecular weight is 213.61 . The structure contains a pyridine ring with a trifluoromethyl group, a chlorine atom, and a thiol group attached to it .Scientific Research Applications
Agrochemical Synthesis
This compound may be used in the synthesis of agrochemicals, particularly in the production of crop protection products. Similar trifluoromethylpyridine derivatives are known to be in high demand for this purpose due to their effectiveness in pest control .
Pharmaceutical Research
In pharmaceuticals, such compounds can be intermediates in the synthesis of various drugs. The trifluoromethyl group is a common moiety in many FDA-approved medications, indicating potential utility in drug design and development .
Organic Synthesis
The chloro and trifluoromethyl groups present in this compound suggest its use as a substrate for regioselective functionalization, which is valuable in organic synthesis for creating complex molecules .
Fluorinated Chemical Development
The presence of a trifluoromethyl group indicates that this compound could contribute to the growing field of fluorinated organic chemicals, which are becoming increasingly important due to their unique properties .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound is used as a reagent in the synthesis of various organic compounds , suggesting that its targets could be diverse depending on the specific reaction it’s involved in.
Mode of Action
As a reagent, it likely interacts with its targets through chemical reactions, contributing its trifluoromethyl group to the formation of new compounds .
Biochemical Pathways
Given its role as a reagent in organic synthesis , it’s plausible that it could influence a variety of biochemical pathways depending on the specific compounds it helps to synthesize.
Pharmacokinetics
As a chemical reagent, its bioavailability would likely depend on the specific conditions of the reaction it’s involved in, as well as the properties of the resulting compound .
Result of Action
As a reagent, its primary function is to contribute to the synthesis of other compounds , so its effects would largely depend on the properties of these resulting compounds.
properties
IUPAC Name |
3-chloro-5-(trifluoromethyl)-1H-pyridine-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClF3NS/c7-4-1-3(6(8,9)10)2-11-5(4)12/h1-2H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZCNTBWWNBGRFJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=S)NC=C1C(F)(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClF3NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20353242 |
Source
|
| Record name | 3-chloro-5-(trifluoromethyl)pyridine-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20353242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-5-(trifluoromethyl)pyridine-2-thiol | |
CAS RN |
76041-74-2 |
Source
|
| Record name | 3-chloro-5-(trifluoromethyl)pyridine-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20353242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Chloro-5-(trifluoromethyl)pyridine-2-thiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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